Cas no 2101540-00-3 (tert-butyl 5-amino-8-oxa-1,12-diazatricyclo8.4.0.0,2,7tetradeca-2,4,6-triene-12-carboxylate)

• Product Name: tert-butyl 5-amino-8-oxa-1,12-diazatricyclo8.4.0.0,2,7tetradeca-2,4,6-triene-12-carboxylate
• CAS No: 2101540-00-3
• MF: C₁₆H₂₃N₃O₃
• MW: 305.37212395668
• CID: 5612421
• PubChem ID: 142373657
• Update Time: 2025-10-29

tert-butyl 5-amino-8-oxa-1,12-diazatricyclo8.4.0.0,2,7tetradeca-2,4,6-triene-12-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-8-oxa-1,12-diazatricyclo[8.4.0.0,2,7]tetradeca-2,4,6-triene-12-carboxylate
• EN300-34780412
• SCHEMBL24584057
• 2101540-00-3
• tert-butyl 5-amino-8-oxa-1,12-diazatricyclo8.4.0.0,2,7tetradeca-2,4,6-triene-12-carboxylate

• Inchi： 1S/C16H23N3O3/c1-16(2,3)22-15(20)18-6-7-19-12(9-18)10-21-14-8-11(17)4-5-13(14)19/h4-5,8,12H,6-7,9-10,17H2,1-3H3
• InChI Key： LKTNOPDLGHYFJV-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2N2CCN(C(=O)OC(C)(C)C)CC2C1)N

Computed Properties

• Exact Mass: 305.17394160g/mol
• Monoisotopic Mass: 305.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68Ų

Additional information on tert-butyl 5-amino-8-oxa-1,12-diazatricyclo8.4.0.0,2,7tetradeca-2,4,6-triene-12-carboxylate

Introduction to Tert-butyl 5-amino-8-oxa-1,12-diazatricyclo8.4.0.0,2,7tetradeca-2,4,6-triene-12-carboxylate (CAS No. 2101540-00-3)

Tert-butyl 5-amino-8-oxa-1,12-diazatricyclo8.4.0.0,2,7tetradeca-2,4,6-triene-12-carboxylate, identified by its CAS number 2101540-00-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This tricyclic structure features a unique combination of heterocyclic rings and functional groups, making it a promising candidate for further exploration in drug discovery and molecular biology applications.

The compound’s molecular architecture is characterized by a tert-butyl group attached to a 5-amino substituent, which is linked to an 8-oxa moiety within a 1,12-diazatricyclic framework. The presence of multiple nitrogen atoms in the tricyclic system suggests potential interactions with biological targets such as enzymes and receptors, which are critical for developing novel therapeutic agents. Additionally, the carboxylate functionality at the 12-position introduces a polar group that may enhance solubility and binding affinity in biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties and binding interactions of this compound more accurately. Studies have indicated that the rigid tricyclic core of Tert-butyl 5-amino-8-oxa-1,12-diazatricyclo8.4.0.0,2,7tetradeca-2,4,6-triene-12-carboxylate could provide stability against metabolic degradation, a desirable trait for long-lasting drug efficacy.

In the context of drug development, heterocyclic compounds like this one are frequently investigated for their potential as scaffolds for new medications. The 5-amino group serves as a versatile handle for further derivatization, allowing chemists to modify the compound’s properties while retaining its core structure. Such modifications can fine-tune bioactivity, selectivity, and pharmacokinetic profiles to meet specific therapeutic requirements.

Current research in medicinal chemistry emphasizes the importance of structurally diverse molecules in addressing complex diseases. The unique features of Tert-butyl 5-amino-8-oxa-1,12-diazatricyclo8.4.0.0,2,7tetradeca-2,4,6-triene-12-carboxylate, including its tricyclic backbone and multiple functional groups, position it as a valuable building block for innovative drug candidates.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and scalability.

Biological activity assays have begun to reveal promising preliminary results for Tert-butyl 5-amino-8-oxa-1,12-diazatricyclo8.4.0.0,2,7tetradeca-2,4,6-triene-12-carboxylate, particularly in contexts where nitrogen-rich heterocycles exhibit notable interactions with biological targets. These early findings warrant further investigation into its potential applications in treating various conditions.

The compound’s structural complexity also makes it an interesting subject for studying enzyme inhibition and receptor binding mechanisms. By understanding how molecules like this interact with biological systems at a molecular level, researchers can gain insights that may lead to the development of more effective drugs with fewer side effects.

Future studies may explore the use of Tert-butyl 5-amino-8-oxa-1,12-diazatricyclo8.4.0.0,2,7tetradeca-2,4,6-triene-12-carboxylate as a starting material for generating libraries of derivatives through combinatorial chemistry or other high-throughput methods. This approach could accelerate the discovery process by rapidly screening large numbers of modified compounds for desired bioactivity.

The growing interest in tricyclic compounds stems from their ability to mimic natural product scaffolds while offering improved pharmacological properties such as enhanced binding affinity and reduced toxicity. The unique architecture of Tert-butyl 5-amino-8-oxa-1,12-diazatricyclo8.4.0.0,2,7tetradeca-2,4，6-triene -12-carboxylate makes it an attractive candidate for these efforts.

In summary,Tert-butyl 5-amino -8 -oxa -1，12 -diazatricyclic lo 8。4。o。o，2，7 tetradecaa -2，4，6 -trien -12 -carboxy late (CAS No。2101540 -00 -3) is a structurally intricate molecule with significant potential in pharmaceutical research。 Its unique features，including multiple functional groups and a rigid tricyclic core，make it a valuable scaffold for developing new drugs。 Ongoing studies aim to elucidate its biological activity and explore its applications in medicine。